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Introduction

2-Ethoxyphenol, also known by its historical name 'guaiethol’, is an aromatic organic
compound with the chemical formula CsH100:2. Structurally, it is the ethyl ether of catechol,
placing it in the family of phenolic ethers. This compound has garnered significant interest
across various scientific and industrial domains due to its versatile chemical properties and
applications. It serves as a crucial intermediate in the synthesis of fine chemicals, most notably
as a precursor to ethyl vanillin, a widely used flavoring agent.[1][2][3][4] Furthermore, its utility
extends to the pharmaceutical and agrochemical industries as a building block for more
complex molecules.[5] This in-depth technical guide provides a comprehensive overview of the
discovery, history, synthesis, and key properties of 2-Ethoxyphenol, tailored for researchers,
scientists, and professionals in drug development.

Historical Context and Discovery

While a definitive record of the first synthesis and the individual discoverer of 2-Ethoxyphenol
remains elusive in readily available literature, its history is intrinsically linked to the
development of synthetic organic chemistry and the flavor and fragrance industry in the latter
half of the 19th century. The structural similarity to guaiacol (2-methoxyphenol), which was first
isolated from guaiacum resin by A. Sobrero in 1843, suggests that its ethyl counterpart,
"guaiethol,” was likely synthesized shortly after the development of reliable etherification
methods.
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The Williamson ether synthesis, developed by Alexander Williamson in 1850, provided a
general and effective method for preparing ethers from an alkoxide and an alkyl halide. This
reaction was a cornerstone in establishing the structure of ethers and would have been a viable
route for the early synthesis of 2-Ethoxyphenol from catechol. The rise of the synthetic flavor
industry, which began in the 1850s, spurred the creation of a wide array of aromatic
compounds. Vanillin, the primary component of vanilla flavor, was first synthesized in the
1870s, and the quest for similar and more potent flavorants likely led to the synthesis of related
structures like 2-Ethoxyphenol.

Early industrial production methods for phenolic ethers often involved the alkylation of phenols
using alkyl sulfates or halides. A notable patent from 1966 details a process for producing both
methoxyphenol (guaiacol) and ethoxyphenol, highlighting its industrial relevance by that period.
The historical nomenclature "guaiethol" and "catechol monoethyl ether” clearly indicates its
recognized relationship to both guaiacol and catechol.

Physicochemical Properties

2-Ethoxyphenol is a colorless to pale yellow liquid or a low-melting solid with a characteristic
smoky, vanilla-like aroma. A summary of its key physical and chemical properties is presented
in Table 1.
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Property Value Reference(s)
Molecular Formula CsH1002

Molecular Weight 138.16 g/mol

CAS Number 94-71-3

Melting Point 20-25 °C

Boiling Point 216-217 °C

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D)

1.529

Flash Point

91 °C (closed cup)

Water Solubility

9g/Lat20°C

pKa

10.11

Vapor Pressure

0.081 mmHg at 25°C

Synthesis of 2-Ethoxyphenol

Several synthetic routes to 2-Ethoxyphenol have been developed, with the choice of method

often depending on factors such as precursor availability, desired yield and purity, and

environmental considerations. The most common starting material is catechol.

Williamson Ether Synthesis from Catechol

This classic method involves the mono-ethylation of catechol using an ethylating agent in the

presence of a base.

Experimental Protocol:

o Reactants: Catechol, an ethylating agent (e.g., diethyl sulfate, ethyl chloride, or ethyl

bromide), and a base (e.g., sodium hydroxide, potassium hydroxide).

e Solvent: Typically a polar aprotic solvent like ethanol, or a two-phase system with a phase-

transfer catalyst.
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e Procedure:

o

corresponding phenoxide.

Catechol is dissolved in the chosen solvent, and the base is added to form the

o The ethylating agent is then added, often dropwise, to control the exothermic reaction.

o The reaction mixture is stirred at a specific temperature for a set duration to ensure

complete reaction.

o Upon completion, the reaction mixture is worked up by extraction and washing to remove

unreacted starting materials and byproducts.

o The crude product is then purified, typically by distillation under reduced pressure.

A comparative summary of different ethylating agents used in the Williamson ether synthesis of

2-Ethoxyphenol is provided in Table 2.

Ethylatin ] . Referenc
Base Catalyst Solvent Yield (%) Purity (%)
g Agent
Diethyl Sodium Toluene/W
. - ~47% 994
Sulfate Hydroxide ater
) Tetrabutyla
Ethyl Sodium ) Toluene/W
] ] mmonium 86% >98.0
Chloride Hydroxide , ater
bromide
Diethyl Inorganic Crown Micro-
Carbonate Base Ether reactor

O-Aminophenylene Ether Method

An older, more traditional method involves the diazotization of o-aminophenetole followed by

hydrolysis.

Experimental Protocol:

» Reactants: o-Aminophenetole, sodium nitrite, sulfuric acid, and copper sulfate.
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e Procedure:

o 0-Aminophenetole is diazotized with sodium nitrite at low temperatures in the presence of
sulfuric acid.

o The resulting diazonium salt is then hydrolyzed in the presence of a copper sulfate
catalyst to yield 2-Ethoxyphenol.

o The product is isolated and purified through extraction and distillation.

While this method is reported to give high yields, it involves a longer process and generates
significant waste, making it less environmentally friendly compared to the catechol-based
routes.

Synthesis Pathway Diagram

Catechol

Ethylating Agent
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Click to download full resolution via product page
Caption: Williamson Ether Synthesis of 2-Ethoxyphenol from Catechol.

Applications

The primary application of 2-Ethoxyphenol is as a key intermediate in the production of ethyl
vanillin, a synthetic flavoring agent with a more potent vanilla flavor than vanillin itself. The
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synthesis involves the reaction of 2-Ethoxyphenol with glyoxylic acid, followed by oxidation
and decarboxylation.

Beyond its role in the flavor industry, 2-Ethoxyphenol is utilized in:

e Fragrances: Its pleasant, smoky, and vanilla-like aroma makes it a valuable component in
various fragrance formulations.

e Pharmaceuticals: It serves as a building block for the synthesis of more complex active
pharmaceutical ingredients (APIs).

e Agrochemicals: It is used as a precursor in the development of new pesticides and
herbicides.

» Polymers and Resins: It can be incorporated into polymers to enhance their properties.

Ethyl Vanillin Synthesis Pathway

2-Ethoxyphenol

B i i
Mandgllc _ACld g Oxidation Decarboxylation
Derivative

Glyoxylic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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